Cas no 1211232-97-1 (5-nitro-N-(5-{4-(propan-2-ylsulfanyl)phenylmethyl}-1,3,4-oxadiazol-2-yl)furan-2-carboxamide)

• Product Name: 5-nitro-N-(5-{4-(propan-2-ylsulfanyl)phenylmethyl}-1,3,4-oxadiazol-2-yl)furan-2-carboxamide
• CAS No: 1211232-97-1
• MF: C₁₇H₁₆N₄O₅S
• MW: 388.397742271423
• CID: 6579980
• PubChem ID: 45497725
• Update Time: 2024-01-16

5-nitro-N-(5-{4-(propan-2-ylsulfanyl)phenylmethyl}-1,3,4-oxadiazol-2-yl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-nitro-N-(5-{4-(propan-2-ylsulfanyl)phenylmethyl}-1,3,4-oxadiazol-2-yl)furan-2-carboxamide
• 2-Furancarboxamide, N-[5-[[4-[(1-methylethyl)thio]phenyl]methyl]-1,3,4-oxadiazol-2-yl]-5-nitro-
• F2368-2223
• 5-nitro-N-[5-[(4-propan-2-ylsulfanylphenyl)methyl]-1,3,4-oxadiazol-2-yl]furan-2-carboxamide
• 5-nitro-N-(5-{[4-(propan-2-ylsulfanyl)phenyl]methyl}-1,3,4-oxadiazol-2-yl)furan-2-carboxamide
• 1211232-97-1
• N-(5-(4-(isopropylthio)benzyl)-1,3,4-oxadiazol-2-yl)-5-nitrofuran-2-carboxamide
• AKOS024643376

• Inchi： 1S/C17H16N4O5S/c1-10(2)27-12-5-3-11(4-6-12)9-14-19-20-17(26-14)18-16(22)13-7-8-15(25-13)21(23)24/h3-8,10H,9H2,1-2H3,(H,18,20,22)
• InChI Key： RYKFPQVZOXVHTQ-UHFFFAOYSA-N
• SMILES： O1C([N+]([O-])=O)=CC=C1C(NC1=NN=C(CC2=CC=C(SC(C)C)C=C2)O1)=O

Computed Properties

• Exact Mass: 388.08414080g/mol
• Monoisotopic Mass: 388.08414080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 152Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• pka: 8.94±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Nitrofurans